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Compound of Interest

Compound Name: Anavenol

Cat. No.: B1664951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of β-Naphthoxyethanol with two potential

alternatives, 2-Naphthol and Phenoxyethanol. The information presented is based on publicly

available data and is intended to assist researchers in making informed decisions regarding the

selection of these compounds for their specific applications. This document summarizes key

physical and chemical properties, biological activities, and available experimental data.

Executive Summary
β-Naphthoxyethanol, also known as Anavenol, has been primarily associated with

vasoprotective and antihemorrhagic properties, particularly in the context of threatened

abortion. However, detailed public data and standardized experimental protocols to

independently verify these claims are scarce. In contrast, 2-Naphthol and Phenoxyethanol

have been more extensively studied for their antimicrobial and cytotoxic properties. 2-Naphthol

is a versatile chemical intermediate with broad applications, while Phenoxyethanol is widely

used as a preservative in cosmetics and pharmaceutical products. This guide highlights the

distinct data landscapes for each compound, underscoring the need for further research to

enable direct and comprehensive comparisons of their biological performance.

Physical and Chemical Properties
A summary of the key physical and chemical properties of β-Naphthoxyethanol, 2-Naphthol,

and Phenoxyethanol is presented in Table 1. This data has been compiled from various
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chemical databases and safety data sheets.

Property
β-
Naphthoxyethanol

2-Naphthol Phenoxyethanol

Synonyms

2-(2-

Naphthoxy)ethanol,

Anavenol, 2-(β-

Hydroxyethoxy)naphth

alene

beta-Naphthol, 2-

Hydroxynaphthalene

2-Phenoxyethanol,

Ethylene glycol

monophenyl ether

Molecular Formula C₁₂H₁₂O₂[1][2] C₁₀H₈O[3] C₈H₁₀O₂

Molecular Weight 188.22 g/mol [1][2] 144.17 g/mol [3] 138.16 g/mol

CAS Number 93-20-9[1][2] 135-19-3[3] 122-99-6

Appearance Solid
Colorless to yellow

crystalline solid[3]
Colorless oily liquid

Melting Point 74-77 °C 121-123 °C[3] 11-13 °C

Boiling Point Not available 285-286 °C[3] 247 °C

Solubility in Water Not available 1 g/L at 20 °C 26 g/L at 20 °C

logP Not available 2.84 1.16

Biological Activity: A Comparative Overview
The available literature indicates distinct areas of biological investigation for each of the three

compounds. Direct comparative studies across the same biological endpoints are limited.

Vasoprotective and Antihemorrhagic Activity
β-Naphthoxyethanol, under the name Anavenol, has been historically linked to the

management of threatened abortion, suggesting vasoprotective and antihemorrhagic effects.

However, recent and detailed scientific publications elucidating the mechanism of action and

providing robust experimental data to support these claims are not readily available in the

public domain.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.safecosmetics.org/chemicals/phenoxyethanol/
https://www.chemicalbook.com/article/2-naphthol-properties-and-applications-in-synthesis-of-heterocyclic-compounds-and-health-risks.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Naphthol
https://www.safecosmetics.org/chemicals/phenoxyethanol/
https://www.chemicalbook.com/article/2-naphthol-properties-and-applications-in-synthesis-of-heterocyclic-compounds-and-health-risks.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Naphthol
https://www.safecosmetics.org/chemicals/phenoxyethanol/
https://www.chemicalbook.com/article/2-naphthol-properties-and-applications-in-synthesis-of-heterocyclic-compounds-and-health-risks.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Naphthol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Naphthol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Naphthol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Naphthol
https://www.benchchem.com/product/b1664951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neither 2-Naphthol nor Phenoxyethanol are primarily investigated for vasoprotective or

antihemorrhagic properties. Some studies have explored the general vascular effects of

ethanol, which shares a chemical class with Phenoxyethanol, indicating potential for

vasodilation or vasoconstriction depending on the concentration and specific vascular bed.[4]

[5][6][7] However, these findings cannot be directly extrapolated to Phenoxyethanol without

specific studies. 2-Naphthol is known to have toxic effects on blood circulation at high doses,

but this is distinct from a therapeutic vasoprotective effect.[8]

Cytotoxicity
The cytotoxic potential of 2-Naphthol and Phenoxyethanol has been evaluated in various in

vitro studies. Data for β-Naphthoxyethanol is not available in the reviewed literature.

2-Naphthol has been shown to induce DNA damage in human lymphocytes at concentrations

of 50 and 100 µM, as demonstrated by the TUNEL assay.[9]

Phenoxyethanol has been found to exhibit slight cytotoxic effects on human peripheral

lymphocytes at concentrations of 25 and 50 μg/mL, leading to a significant decrease in the

mitotic index.[8]

A summary of the available cytotoxicity data is presented in Table 2.

Compound Cell Line Assay Endpoint Result Reference

2-Naphthol
Human

Lymphocytes
TUNEL

DNA

Fragmentatio

n

Significant

increase at

50 & 100 µM

[9]

Phenoxyetha

nol

Human

Peripheral

Lymphocytes

Mitotic Index Cytotoxicity

Significant

decrease at

25 & 50

µg/mL

[8]

Antimicrobial Activity
Both 2-Naphthol and Phenoxyethanol have demonstrated antimicrobial properties. There is no

readily available public data on the antimicrobial activity of β-Naphthoxyethanol.
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2-Naphthol and its derivatives have been shown to possess antibacterial and antifungal activity

against a range of pathogens.[10]

Phenoxyethanol is a widely used preservative in cosmetic and pharmaceutical products due to

its broad-spectrum antimicrobial activity against bacteria and yeasts.[11][12]

A summary of the available antimicrobial activity data is presented in Table 3.

Compound Organism Activity Reference

2-Naphthol

Derivatives

Various bacteria and

fungi

Antibacterial and

antifungal
[10]

Phenoxyethanol

Gram-positive and

Gram-negative

bacteria, yeasts

Broad-spectrum

antimicrobial
[11][12]

Experimental Protocols
Detailed experimental protocols for the biological activities of β-Naphthoxyethanol are not

sufficiently available in the public literature to allow for independent verification. For 2-Naphthol

and Phenoxyethanol, generalized protocols for cytotoxicity and antimicrobial assays can be

described.

In Vitro Cytotoxicity Assay Workflow
The following diagram illustrates a general workflow for assessing the in vitro cytotoxicity of a

compound using a cell-based assay, such as the MTT or Neutral Red Uptake assay.
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Cell Culture Preparation

Compound Treatment

Cytotoxicity Assay

Data Analysis

Seed cells in a 96-well plate

Incubate for 24 hours to allow attachment

Prepare serial dilutions of the test compound

Start Treatment

Add compound dilutions to the cells

Incubate for a defined exposure time (e.g., 24, 48, 72 hours)

Add assay reagent (e.g., MTT, Neutral Red)

Perform Assay

Incubate for a specific period

Measure absorbance/fluorescence with a plate reader

Calculate cell viability (%) relative to control

Analyze Data

Determine IC50 value (concentration for 50% inhibition)

Click to download full resolution via product page

Caption: General workflow for in vitro cytotoxicity testing.
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Antimicrobial Susceptibility Testing Workflow
The diagram below outlines a typical workflow for determining the minimum inhibitory

concentration (MIC) of a compound against a microbial strain using the broth microdilution

method.
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Assay Setup

Incubation

Result Determination

Prepare serial dilutions of the test compound in a 96-well plate

Inoculate each well with a standardized microbial suspension

Include positive (microbe only) and negative (broth only) controls

Incubate the plate at an optimal temperature and duration for microbial growth

Incubate

Visually inspect for turbidity or measure absorbance

Read Results

Determine the MIC: the lowest concentration with no visible growth

Click to download full resolution via product page

Caption: Workflow for Minimum Inhibitory Concentration (MIC) testing.
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Signaling Pathways and Logical Relationships
Due to the limited publicly available mechanistic data for β-Naphthoxyethanol's reported

vasoprotective and antihemorrhagic effects, a detailed signaling pathway diagram cannot be

constructed at this time. Further research is required to elucidate the molecular targets and

pathways involved.

For the cytotoxic effects of 2-Naphthol and Phenoxyethanol, a general logical relationship

leading to cell death can be depicted.

Chemical Exposure
(e.g., 2-Naphthol, Phenoxyethanol) Cellular Stress

DNA Damage
(e.g., 2-Naphthol)

Mitochondrial Dysfunction

Activation of Apoptotic Pathways Cell Death

Click to download full resolution via product page

Caption: Logical progression from chemical exposure to cell death.

Conclusion and Future Directions
This comparative guide highlights the current state of publicly available data for β-

Naphthoxyethanol, 2-Naphthol, and Phenoxyethanol. While β-Naphthoxyethanol is associated

with potentially valuable vasoprotective and antihemorrhagic properties, the lack of detailed,

verifiable experimental data presents a significant challenge for its independent assessment

and comparison with alternatives. In contrast, 2-Naphthol and Phenoxyethanol have a more

established, albeit different, body of literature detailing their cytotoxic and antimicrobial

activities.

For researchers and drug development professionals, this guide underscores the critical need

for further investigation into the biological activities and mechanisms of action of β-

Naphthoxyethanol. Head-to-head comparative studies employing standardized assays are

essential to objectively evaluate its performance against other compounds. Such studies would

not only validate its historical applications but also potentially uncover new therapeutic

opportunities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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